Cas no 216867-40-2 (ETHYL 2-PYRIDIN-4-YL-1,3-THIAZOLE-5-CARBOXYLATE)
216867-40-2 structure
Product name:ETHYL 2-PYRIDIN-4-YL-1,3-THIAZOLE-5-CARBOXYLATE
ETHYL 2-PYRIDIN-4-YL-1,3-THIAZOLE-5-CARBOXYLATE Chemical and Physical Properties
Names and Identifiers
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- ETHYL 2-PYRIDIN-4-YL-1,3-THIAZOLE-5-CARBOXYLATE
- ETHYL 2-(PYRIDIN-4-YL)THIAZOLE-5-CARBOXYLATE
- 2-PYRIDIN-4-YL-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
- DTXSID001201760
- ETHYL 2-(PYRIDIN-4-YL)-1,3-THIAZOLE-5-CARBOXYLATE
- AB41767
- DB-086481
- BDBM50016123
- CHEMBL3261235
- SCHEMBL5735273
- 5-Thiazolecarboxylic acid, 2-(4-pyridinyl)-, ethyl ester
- 216867-40-2
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- MDL： MFCD07375353
- Inchi： InChI=1S/C11H10N2O2S/c1-2-15-11(14)9-7-13-10(16-9)8-3-5-12-6-4-8/h3-7H,2H2,1H3
- InChI Key： XPKPRVJSFMIAOM-UHFFFAOYSA-N
- SMILES： CCOC(=O)C1=CN=C(C2=CC=NC=C2)S1
Computed Properties
- Exact Mass: 234.04629874Da
- Monoisotopic Mass: 234.04629874Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3Ų
- XLogP3: 2.1
ETHYL 2-PYRIDIN-4-YL-1,3-THIAZOLE-5-CARBOXYLATE Related Literature
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Hao Zhang,Mingjie Lu,Huanlei Wang,Yan Lyu,Dong Li,Shijiao Sun,Jing Shi,Wei Liu Sustainable Energy Fuels, 2018,2, 2314-2324
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2. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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3. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
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Malti Bansal,Ritu Srivastava,C. Lal,M. N. Kamalasanan,L. S. Tanwar Nanoscale, 2009,1, 317-330
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